Cas no 53398-85-9 (cis-3-Hexenyl 2-methylbutanoate)

• Product Name: cis-3-Hexenyl 2-methylbutanoate
• CAS No: 53398-85-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00036530
• CID: 56403
• PubChem ID: 87572740
• Update Time: 2025-07-20

cis-3-Hexenyl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Cis-3-Hexenyl-2-methylbutyrate
• 2-Methylbutyric acid cis-3-hexen-1-yl ester
• 2-Methylbutyric acid (cis)-3-hexen-1-yl ester
• cis-3-Hexen-1-yl 2-Methylbutyrate
• Cis-3-Hexenyl 2-Methylbutanoate
• (Z)-3-hexen-1-yl 2-methylbutanoate
• (Z)-3-hexenyl 2-methylbutanoate
• (Z)-3-hexenyl 2-methylbutyrate
• (Z)-3-hexenyl-2-methyl butanoate
• (Z)-hex-3-enyl 2-methylbutanoate
• 3-Methylcyclohexanone
• AC1O603X
• Aoba alcohol xylopyranosyl-(1-6)-glucopyranoside
• Hex-3-en-1-ol xylopyranosyl-(1-6)-glucopyranoside
• HXGP
• Z-3-hexenyl methylbutyrate
• Z-hex-3-en-1-ol xylopyranosyl(1-> 6)glucopyranoside
• (Z)-Hex-3-enyl 2-methylbutyrate
• cis-3-Hexenyl 2-methylbutyrate
• [(Z)-hex-3-enyl] 2-methylbutanoate
• Butanoic acid, 2-methyl-, (3Z)-3-hexenyl ester
• FEMA No. 3497
• 3-Hexenyl 2-methylbutanoate
• Butanoic acid, 2-methyl-, 3-hexenyl ester, (Z)-
• Butanoic acid, 2-methyl-, (3Z)-3-hexen-1-yl ester
• (3Z)-hex-3-en-1-yl 2-methylbutanoate
• (Z)-Hex-3-en-1-yl 2-methylbutanoate
• Hex-3-enyl 2-methylbutyr
• cis-3-Hexenyl 2-methylbutanoate

• MDL： MFCD00036530
• Inchi： 1S/C11H20O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h6-7,10H,4-5,8-9H2,1-3H3/b7-6-
• InChI Key： JKKGTSUICJWEKB-SREVYHEPSA-N
• SMILES： CC/C=C\CCOC(C(CC)C)=O

Computed Properties

• Exact Mass: 184.1464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3
• Surface Charge: 13
• Tautomer Count: Not determined

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.878
• Melting Point: -58.7°C (estimate)
• Boiling Point: 228.24°C (estimate)
• Flash Point: 182 ºF
• Refractive Index: 1.432
• PSA: 26.3
• FEMA: 3497
• Solubility: Almost insoluble in water, soluble in alcohol, and miscible with essential oil

cis-3-Hexenyl 2-methylbutanoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： R51/53
• Safety Instruction： S61
• Hazardous Material Identification：
• Risk Phrases：R51/53
• Safety Term：S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on cis-3-Hexenyl 2-methylbutanoate

Cis-3-Hexenyl 2-methylbutanoate (CAS No. 53398-85-9): A Comprehensive Overview

Cis-3-Hexenyl 2-methylbutanoate, identified by its CAS number 53398-85-9, is a compound of significant interest in the field of organic chemistry and its applications. This ester, characterized by its unique structural and sensory properties, has garnered attention for its potential in various industrial and research domains.

The molecular structure of Cis-3-Hexenyl 2-methylbutanoate consists of a hexenyl group linked to a 2-methylbutanoate moiety. This configuration imparts a distinct olfactory profile, making it a valuable component in the fragrance and flavor industry. The cis configuration of the double bond contributes to its characteristic scent, which is often described as fruity and slightly floral.

In recent years, Cis-3-Hexenyl 2-methylbutanoate has been explored for its pharmacological potential. Studies have indicated that this compound may exhibit properties that are beneficial in the development of novel therapeutic agents. Specifically, its ability to interact with certain biological pathways has been investigated, suggesting possible applications in areas such as anti-inflammatory and analgesic treatments.

One of the most intriguing aspects of Cis-3-Hexenyl 2-methylbutanoate is its role in chemical biology research. Researchers have utilized this compound to study the mechanisms of scent perception and olfactory signaling. The unique sensory properties of this ester make it an excellent model for understanding how humans and animals perceive and process smells. This research has not only enhanced our understanding of olfaction but also opened new avenues for developing treatments for scent-related disorders.

The industrial applications of Cis-3-Hexenyl 2-methylbutanoate are equally diverse. Beyond its use in fragrances and flavors, this compound has found utility in the synthesis of more complex molecules. Its structural features make it a versatile building block for organic synthesis, enabling chemists to create novel compounds with tailored properties. This versatility has made it a staple in both academic laboratories and industrial research facilities.

Recent advancements in green chemistry have also highlighted the importance of Cis-3-Hexenyl 2-methylbutanoate. As the demand for sustainable chemical processes grows, researchers are increasingly looking for compounds that can be produced efficiently while minimizing environmental impact. The synthesis of Cis-3-Hexenyl 2-methylbutanoate has been optimized to reduce waste and energy consumption, aligning with the principles of green chemistry. These efforts not only improve the economic feasibility of producing this compound but also contribute to broader environmental goals.

The future prospects for Cis-3-Hexenyl 2-methylbutanoate are promising, with ongoing research uncovering new potential applications. As our understanding of its chemical properties continues to expand, so too do the possibilities for its use in medicine, agriculture, and other industries. The compound's unique characteristics make it a valuable asset in the quest for innovative solutions to complex problems.

In conclusion, Cis-3-Hexenyl 2-methylbutanoate (CAS No. 53398-85-9) is a multifaceted compound with significant implications across multiple fields. Its structural and sensory properties make it indispensable in the fragrance and flavor industry, while its pharmacological potential opens new doors for therapeutic development. As research continues to uncover new applications, this compound is poised to play an even greater role in science and industry.